Cas no 140381-32-4 (3-Amino-2-(aminomethyl)quinazolin-4(3H)-one)

• Product Name: 3-Amino-2-(aminomethyl)quinazolin-4(3H)-one
• CAS No: 140381-32-4
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1079337
• PubChem ID: 17607388
• Update Time: 2025-04-20

3-Amino-2-(aminomethyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)quinazolin-4(3H)-one
• 3-amino-2-(aminomethyl)-3,4-dihydroquinazolin-4-one
• AKOS004120707
• 3-amino-2-(aminomethyl)quinazolin-4-one
• 140381-32-4

• MDL： MFCD09037236
• Inchi： 1S/C9H10N4O/c10-5-8-12-7-4-2-1-3-6(7)9(14)13(8)11/h1-4H,5,10-11H2
• InChI Key： LGBORKCXMCTJKZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CN)N1N

Computed Properties

• Exact Mass: 190.0856
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.71